![molecular formula C8H15NO B2973668 Octahydro-1-benzofuran-5-amine CAS No. 1558817-25-6](/img/structure/B2973668.png)
Octahydro-1-benzofuran-5-amine
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Overview
Description
Octahydro-1-benzofuran-5-amine is a chemical compound with the formula C8H15NO and a molecular weight of 141.21 g/mol . It is used for pharmaceutical testing .
Molecular Structure Analysis
The InChI code for this compound is1S/C8H15NO/c9-7-1-2-8-6 (5-7)3-4-10-8/h6-8H,1-5,9H2
. This indicates the specific arrangement of atoms in the molecule. Physical And Chemical Properties Analysis
This compound is an oil at room temperature . More specific physical and chemical properties are not provided in the search results.Scientific Research Applications
Diversity-Oriented Synthesis of Benzofuran Scaffolds
Benzofuran and dihydrobenzofuran scaffolds are key components in numerous biologically active compounds and approved drugs. Researchers have developed efficient synthetic protocols to prepare libraries based on benzofuran scaffolds using commercially available precursors, aimed at varying physicochemical properties for potential lead compounds in drug discovery (Qin et al., 2017).
Cascade Reactions for Benzofuran-2-ylacetamides Synthesis
A synthesis method for benzofuran-2-ylacetamides, starting from specific allyloxyaryl compounds and amines, showcases a "sequential homobimetallic catalysis" approach. This method exemplifies the versatility of catalysis in constructing complex benzofuran derivatives efficiently (Gabriele et al., 2007).
Amine Degradation Studies
Investigations into the reactions of certain epoxyalkenals with amines have provided insights into potential Strecker-type degradation pathways relevant to food chemistry and the stability of amine-containing compounds (Zamora et al., 2006).
Catalytic Imine Synthesis at Low Temperature
Research on nanocerias as catalysts for the direct coupling of alcohols and amines to form imines under mild conditions without solvents reveals significant potential for sustainable chemistry. This highlights the role of specific surface properties and the presence of surface oxygen in enhancing catalytic performance (Zhang et al., 2018).
Synthesis and Structural Characterization of Schiff Bases and Their Cu(II) Complexes
A study focusing on the synthesis of bidentate ligands and their copper(II) complexes contributes to coordination chemistry. These findings are relevant for understanding the molecular geometries and spectroscopic properties of metal-ligand complexes in various chemical environments (Jadeja et al., 2004).
Direct Solvent-Free Amination of Carbon Nanotubes
The solvent-free amination of carbon nanotubes mirrors processes used with fullerenes, expanding the toolbox for functionalizing nanomaterials for various applications, including electronics and materials science (Basiuk et al., 2004).
Safety and Hazards
Future Directions
properties
IUPAC Name |
2,3,3a,4,5,6,7,7a-octahydro-1-benzofuran-5-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15NO/c9-7-1-2-8-6(5-7)3-4-10-8/h6-8H,1-5,9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IQWZKMSEVNNCCC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2C(CCO2)CC1N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
141.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1558817-25-6 |
Source
|
Record name | octahydro-1-benzofuran-5-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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